Cas no 74978-29-3 (Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone)
74978-29-3 structure
Product Name:Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone
CAS No:74978-29-3
MF:C32H24O4
MW:472.530569076538
CID:2674337
Update Time:2023-08-07
Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone Chemical and Physical Properties
Names and Identifiers
-
- 1α,2α,3α,4β-Tetrabenzoylcyclobutane
- WPWOMCPQYJOCDP-UHFFFAOYSA-N
- Methanone, 1,2,3,4-cyclobutanetetrayltetrakis*phenyl-, (1.alpha.,2.alpha.,3.alpha.,4.beta.)-
- Methanone, 1,2,3,4-cyclobutanetetrayltetrakis[phenyl-, (1.alpha.,2.alpha.,3.alpha.,4.beta.)-
- 1alpha,2alpha,3alpha,4beta-Tetrabenzoylcyclobutane
- cyclobutane-1,2,3,4-tetrayltetrakis(phenylmethanone)
- PHENYL-(2,3,4-TRIBENZOYL-CYCLOBUTYL)-METHANONE
- Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone
-
- Inchi: 1S/C32H24O4/c33-29(21-13-5-1-6-14-21)25-26(30(34)22-15-7-2-8-16-22)28(32(36)24-19-11-4-12-20-24)27(25)31(35)23-17-9-3-10-18-23/h1-20,25-28H
- InChI Key: WPWOMCPQYJOCDP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C(C(C2C=CC=CC=2)=O)C(C(C2C=CC=CC=2)=O)C1C(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 662
- XLogP3: 5.4
- Topological Polar Surface Area: 68.3
Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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